(1S,2S,3R,5S)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol

• IUPAC Name: (1S,2S,3R,5S)-3-[7-[[(1S,2R)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• InChI: InChI=1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16-,17+,19+,20-/m1/s1
• InChI Key: OEKWJQXRCDYSHL-KCODXIBCSA-N
• Canonical SMILES: CCCSC1=NC(=C2C(=N1)N(N=N2)C3CC(C(C3O)O)OCCO)NC4CC4C5=CC(=C(C=C5)F)F
• Isomeric SMILES: CCCSC1=NC(=C2C(=N1)N(N=N2)[C@@H]3C[C@@H]([C@H]([C@H]3O)O)OCCO)N[C@H]4C[C@@H]4C5=CC(=C(C=C5)F)F
• Molecular Formula: C23H28F2N6O4S
• Molecular Weight: 522.6 g/mol

Description

(1S,2S,3R,5S)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol is a useful research compound. Its molecular formula is C23H28F2N6O4S and its molecular weight is 522.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1S,2S,3R,5S)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S,2S,3R,5S)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Impurities in Ticagrelor : This compound has been identified as a potential impurity in the synthesis of ticagrelor, an antiplatelet medication. A study identified process-related impurities in ticagrelor, including variants structurally related to the specified compound (Kumar et al., 2016).

• Species Differences in Glucuronidation : Research has explored the glucuronidation of related compounds in various species, highlighting differences in metabolic processing across species, which has implications for drug development and safety studies (Martin et al., 2006).

• Pharmacokinetics of Ticagrelor : A study on the absorption, distribution, metabolism, and excretion of ticagrelor (which contains a structurally similar compound) in humans. This study provided valuable insights into the biotransformation pathway of ticagrelor (Teng et al., 2010).

• Synthesis and Antifungal Activity : A compound with a similar structure was synthesized and evaluated for its antifungal activity, demonstrating the potential of such compounds in developing new antifungal agents (Tasaka et al., 1997).

• Synthesis and Antimicrobial Activity : Another study focused on the synthesis of triazolopyrimidines and their potential as antimicrobial agents, indicating the broad applicability of these compounds in medical research (Medwid et al., 1990).

• Antitumor and Antiviral Activities : Derivatives of similar compounds have been synthesized and evaluated for their antitumor and antiviral activities, highlighting the potential therapeutic applications of these compounds (Islam et al., 2008).

• Antimalarial Effects : Compounds structurally similar to the specified compound have been synthesized and evaluated for their antimalarial effects, indicating their potential use in treating malaria (Werbel et al., 1973).